Cas no 1076198-17-8 (Gabapentin Related Compound D)

Gabapentin Related Compound D is a chemically defined reference standard used primarily in pharmaceutical research and quality control. This compound serves as a critical impurity marker or intermediate in the synthesis and analysis of Gabapentin, ensuring compliance with regulatory standards. Its well-characterized structure and high purity make it suitable for analytical applications, including HPLC, GC, and spectroscopic methods. By providing a reliable benchmark, Gabapentin Related Compound D aids in the identification and quantification of impurities, supporting robust drug development and manufacturing processes. Its consistent quality and traceability contribute to accurate method validation and adherence to pharmacopeial requirements.
Gabapentin Related Compound D structure
Gabapentin Related Compound D structure
Product Name:Gabapentin Related Compound D
CAS No:1076198-17-8
MF:C18H29NO3
MW:307.427765607834
MDL:MFCD19705130
CID:829299
PubChem ID:329749922
Update Time:2025-05-19

Gabapentin Related Compound D Chemical and Physical Properties

Names and Identifiers

    • Gabapentin Related Compound D
    • 1-[(3-Oxo-2-azaspiro[4.5]dec-2-yl)methyl]cyclohexaneacetic acid
    • (1-(3-oxo-2-aza-spiro[4.5]dec-2-ylMethyl)-cyclohexyl)acetic acid
    • 2-[1-[(3-oxo-2-azaspiro[4.5]decan-2-yl)methyl]cyclohexyl]acetic acid
    • Gabapentin impurity D
    • Cyclohexaneacetic acid, 1-[(3-oxo-2-azaspiro[4.5]dec-2-yl)methyl]-; [1-[(3-oxo-2-azaspiro[4.5]dec-2-yl)methyl]cyclohexyl]acetic acid; Gabapentin Imp. D (EP); Gabapentin RC D (USP); [1-[(3-Oxo-2-azaspiro[4.5]dec-2-yl)methyl]cyclohexyl]acetic Acid
    • Q27276894
    • (1-(3-Oxo-2-aza-spiro(4.5)dec-2-ylmethyl)-cyclohexyl)-acetic acid
    • AKOS027326132
    • CYCLOHEXANEACETIC ACID, 1-((3-OXO-2-AZASPIRO(4.5)DEC-2-YL)METHYL)-
    • UNII-E5OQO8X4IC
    • E5OQO8X4IC
    • 2-(1-((3-Oxo-2-azaspiro[4.5]decan-2-yl)methyl)cyclohexyl)aceticacid
    • DTXSID70148145
    • Gabapentin impurity D, European Pharmacopoeia (EP) Reference Standard
    • GABAPENTIN IMPURITY D [EP IMPURITY]
    • 2-(1-((3-Oxo-2-azaspiro[4.5]decan-2-yl)methyl)cyclohexyl)acetic acid
    • Gabapentin Related Compound D /Gabapentin RC D
    • A1-15833
    • J-001924
    • [1-(3-Oxo-2-aza-spiro[4,5]dec-2-ylmethyl)cyclohexyl]acetic Acid
    • 1076198-17-8
    • MDL: MFCD19705130
    • Inchi: 1S/C18H29NO3/c20-15-11-17(7-3-1-4-8-17)13-19(15)14-18(12-16(21)22)9-5-2-6-10-18/h1-14H2,(H,21,22)
    • InChI Key: WJUZRUVUDOFJAK-UHFFFAOYSA-N
    • SMILES: O=C1CC2(CCCCC2)CN1CC1(CC(=O)O)CCCCC1

Computed Properties

  • Exact Mass: 307.21500
  • Monoisotopic Mass: 307.21474379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 434
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Melting Point: 115-118°C
  • Boiling Point: 510.2±23.0 °C at 760 mmHg
  • Flash Point: 262.4±22.6 °C
  • PSA: 57.61000
  • LogP: 3.53230
  • Vapor Pressure: 0.0±2.8 mmHg at 25°C

Gabapentin Related Compound D Security Information

Gabapentin Related Compound D Pricemore >>

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2-(1-((3-Oxo-2-azaspiro[4.5]decan-2-yl)methyl)cyclohexyl)acetic acid
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Additional information on Gabapentin Related Compound D

Gabapentin Related Compound D (CAS No. 1076198-17-8): A Comprehensive Overview

Gabapentin Related Compound D, chemically identified by the CAS number 1076198-17-8, represents a significant area of interest in the field of pharmaceutical chemistry and biochemistry. This compound, closely related to the well-known anticonvulsant and neuropathic pain medication gabapentin, has garnered attention due to its unique pharmacological properties and potential therapeutic applications. The detailed exploration of this compound not only enhances our understanding of its molecular mechanisms but also opens new avenues for drug development and medical research.

The chemical structure of Gabapentin Related Compound D shares similarities with gabapentin, which is characterized by a pyrrolidone ring and an amine group. However, the specific modifications in Gabapentin Related Compound D contribute to its distinct pharmacological profile. These structural variations influence its interaction with biological targets, particularly neurotransmitter receptors and ion channels, which are crucial for its therapeutic effects.

Recent studies have highlighted the potential of Gabapentin Related Compound D in managing various neurological disorders. Its ability to modulate voltage-gated calcium channels has been extensively studied, demonstrating its efficacy in reducing neuronal hyperexcitability. This property makes it a promising candidate for treating conditions such as epilepsy, neuropathic pain, and even certain types of migraine headaches. The compound's mechanism of action is thought to involve not only direct interaction with these channels but also indirect effects on downstream signaling pathways that regulate neuronal excitability.

In addition to its anticonvulsant properties, Gabapentin Related Compound D has shown promise in preclinical trials for its potential role in treating chronic pain syndromes. Chronic pain, often resistant to conventional analgesics, can be particularly debilitating for patients. The compound's ability to interact with peripheral nerve receptors and reduce inflammation may provide a novel therapeutic approach. This is particularly significant given the growing prevalence of chronic pain conditions worldwide and the limitations associated with existing treatments.

The synthesis and characterization of Gabapentin Related Compound D have been subjects of extensive research. Advanced synthetic methodologies have been employed to produce this compound with high purity and yield. Techniques such as solid-phase synthesis and chiral resolution have been particularly useful in achieving the desired structural integrity. These advancements not only facilitate the production of Gabapentin Related Compound D but also pave the way for similar compounds with enhanced pharmacological properties.

From a regulatory perspective, the development of Gabapentin Related Compound D adheres to stringent guidelines set by global health authorities. Clinical trials have been meticulously designed to evaluate its safety and efficacy across different patient populations. The compound's progression through various stages of clinical development underscores its potential as a viable therapeutic option. Regulatory bodies are closely monitoring these trials to ensure that patient safety is maintained while maximizing therapeutic benefits.

The future prospects of Gabapentin Related Compound D are promising, with ongoing research exploring its potential applications in other therapeutic areas. Investigational studies are examining its role in neurodegenerative diseases such as Alzheimer's and Parkinson's disease, where modulation of neuronal activity could be beneficial. Furthermore, the compound's interaction with immune system components suggests possible applications in managing autoimmune disorders. These explorations highlight the versatility of Gabapentin Related Compound D and its potential to address multiple health challenges.

In conclusion, Gabapentin Related Compound D (CAS No. 1076198-17-8) represents a significant advancement in pharmaceutical research. Its unique chemical structure and pharmacological properties make it a valuable compound for treating neurological and chronic pain conditions. The ongoing research into its mechanisms of action, synthetic methodologies, and clinical applications underscores its importance in modern medicine. As scientific understanding continues to evolve, Gabapentin Related Compound D is poised to play a crucial role in shaping future therapeutic strategies.

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